Cas no 1784158-68-4 (3-(adamantan-1-yl)methylpyrrolidine)

• Product Name: 3-(adamantan-1-yl)methylpyrrolidine
• CAS No: 1784158-68-4
• MF: C₁₅H₂₅N
• MW: 219.365704298019
• CID: 6388516
• PubChem ID: 84086594
• Update Time: 2025-10-28

3-(adamantan-1-yl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(adamantan-1-yl)methylpyrrolidine
• 3-[(adamantan-1-yl)methyl]pyrrolidine
• 1784158-68-4
• EN300-1867254

• Inchi： 1S/C15H25N/c1-2-16-10-11(1)6-15-7-12-3-13(8-15)5-14(4-12)9-15/h11-14,16H,1-10H2
• InChI Key： QUWXVWMXRCYLCE-UHFFFAOYSA-N
• SMILES： N1CCC(C1)CC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 219.198699802g/mol
• Monoisotopic Mass: 219.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12Ų

Additional information on 3-(adamantan-1-yl)methylpyrrolidine

Comprehensive Overview of 3-(Adamantan-1-yl)methylpyrrolidine (CAS No. 1784158-68-4): Properties, Applications, and Research Insights

The compound 3-(adamantan-1-yl)methylpyrrolidine (CAS No. 1784158-68-4) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research due to its adamantane-derived framework. Adamantane, a diamondoid hydrocarbon, is renowned for its stability and lipophilicity, making it a valuable scaffold in drug design. This article delves into the molecular characteristics, synthetic pathways, and potential applications of this compound, while addressing trending topics such as drug discovery, neuropharmacology, and small-molecule therapeutics.

Chemically, 3-(adamantan-1-yl)methylpyrrolidine features a pyrrolidine ring substituted with an adamantylmethyl group, combining rigidity with conformational flexibility. This hybrid structure is pivotal in modulating biological activity, particularly in targeting central nervous system (CNS) receptors or enzyme inhibitors. Researchers have explored its role in developing novel neuromodulators and anti-inflammatory agents, aligning with current interests in neurodegenerative disease therapeutics and precision medicine.

The synthesis of 3-(adamantan-1-yl)methylpyrrolidine typically involves multi-step organic reactions, including N-alkylation and catalytic hydrogenation. Recent advancements in green chemistry have optimized these processes to reduce environmental impact—a topic highly searched in academic and industrial circles. Analytical techniques like NMR spectroscopy and mass spectrometry confirm its purity, while computational studies predict its ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties, a key focus area for AI-driven drug development.

In the context of drug repurposing—a trending strategy to accelerate therapeutic development—this compound's adamantane moiety suggests potential antiviral or antibacterial applications, though rigorous validation is ongoing. Its blood-brain barrier (BBB) permeability, inferred from structural analogs, makes it a candidate for CNS-targeted therapies, resonating with searches for Parkinson’s disease and Alzheimer’s disease treatments.

From an industrial perspective, 3-(adamantan-1-yl)methylpyrrolidine is cataloged as a high-value intermediate in fine chemical synthesis. Its demand correlates with the growth of custom synthesis services and contract research organizations (CROs), frequently queried terms in the pharmaceutical sector. Regulatory compliance, such as REACH and GMP standards, ensures its safe handling and commercial viability.

Emerging discussions on sustainable pharmaceuticals highlight the need for eco-friendly derivatives of such compounds. Researchers are investigating biocatalysis and flow chemistry to produce 3-(adamantan-1-yl)methylpyrrolidine with minimal waste—addressing the surge in searches for green synthesis methods and circular economy in chemistry.

In summary, 3-(adamantan-1-yl)methylpyrrolidine (CAS No. 1784158-68-4) exemplifies the intersection of traditional medicinal chemistry and modern innovation. Its versatility in drug design, coupled with relevance to hot topics like neuroprotection and sustainable science, positions it as a compound of enduring scientific and commercial interest.